![molecular formula C7H15NO2 B1626153 1-(Dimethoxymethyl)pyrrolidine CAS No. 5564-73-8](/img/structure/B1626153.png)
1-(Dimethoxymethyl)pyrrolidine
Overview
Description
1-(Dimethoxymethyl)pyrrolidine, also known as DMMP, is a chemical compound that is widely used in scientific research. It is a colorless liquid with a pungent odor, and it is soluble in water and organic solvents. DMMP is a versatile compound that has a wide range of applications in various fields of science, including chemistry, biology, and materials science.
Scientific Research Applications
1-(Dimethoxymethyl)pyrrolidine is widely used in scientific research as a reagent and a building block for the synthesis of other compounds. It is used in the synthesis of pharmaceuticals, agrochemicals, and materials science. This compound is also used in the development of sensors for the detection of chemical warfare agents and explosives. This compound has been used in the synthesis of various compounds, including pyrrolidines, piperidines, and oxazolidinones.
Mechanism of Action
1-(Dimethoxymethyl)pyrrolidine is a reactive compound that can undergo various chemical reactions. It can react with nucleophiles, such as amines, to form adducts. This compound can also undergo hydrolysis to form pyrrolidine, formaldehyde, and methanol. The mechanism of action of this compound is dependent on the specific reaction that it undergoes.
Biochemical and Physiological Effects:
This compound has not been extensively studied for its biochemical and physiological effects. However, it has been shown to have a low toxicity profile in animal studies. This compound is rapidly metabolized in the body, and its metabolites are excreted in the urine. This compound has not been shown to have any significant effects on the central nervous system or other physiological systems.
Advantages and Limitations for Lab Experiments
1-(Dimethoxymethyl)pyrrolidine is a versatile compound that has many advantages for use in lab experiments. It is readily available, relatively inexpensive, and easy to handle. This compound can be used as a reagent or a building block for the synthesis of other compounds. However, this compound has some limitations for lab experiments. It is a reactive compound that can undergo various chemical reactions, and it can be difficult to control the specific reaction that occurs. This compound can also be difficult to handle due to its pungent odor and potential toxicity.
Future Directions
There are many future directions for the use of 1-(Dimethoxymethyl)pyrrolidine in scientific research. This compound can be used in the synthesis of new pharmaceuticals and agrochemicals. It can also be used in the development of new sensors for the detection of chemical warfare agents and explosives. This compound can be further studied for its biochemical and physiological effects to determine its potential as a therapeutic agent. In addition, new synthetic methods for this compound can be developed to improve its efficiency and yield.
properties
IUPAC Name |
1-(dimethoxymethyl)pyrrolidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2/c1-9-7(10-2)8-5-3-4-6-8/h7H,3-6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCMOEKZVKFIWCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(N1CCCC1)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70520164 | |
Record name | 1-(Dimethoxymethyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70520164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
145.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5564-73-8 | |
Record name | 1-(Dimethoxymethyl)pyrrolidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70520164 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(dimethoxymethyl)pyrrolidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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